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Compound of Interest

Compound Name: 2-Aminobutanenitrile

Cat. No.: B1582908

Physical Properties of 2-Aminobutanenitrile: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-
Aminobutanenitrile, a versatile building block in organic synthesis. The following sections
detall its boiling and melting points, present the data in a structured format, and outline a
general experimental protocol for the determination of these properties.

Quantitative Data Summary

The physical properties of 2-Aminobutanenitrile and its hydrochloride salt are summarized in
the table below. It is important to note the variations in reported boiling points, which may be
attributed to different experimental conditions, particularly pressure.
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. . 2-Aminobutanenitrile
2-Aminobutanenitrile .
Property Hydrochloride (CAS:
(CAS: 40651-89-6)
93554-80-4)

Melting Point Not Available[1] Not Available

. . 160.5 + 23.0 °C at 760
Boiling Point 160.5 °C at 760 mmHQg[3][4]
mmHg[1] 50 °C at 3 Torr[2]

, 0.9 £ 0.1 g/cm?[1] 0.914 + 0.06
Density ] 0.914 g/cm?3[3][4]
g/cm3 (Predicted)[2]

Experimental Protocols

While specific experimental details for the determination of the physical properties of 2-
Aminobutanenitrile were not found in the cited literature, a general methodology for
determining melting and boiling points of organic compounds is well-established.

Melting Point Determination

The melting point of a solid compound is a key indicator of its purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to depress
and broaden the melting range.[5]

General Protocol using a Capillary Method (e.g., with a Mel-Temp apparatus):

o Sample Preparation: A small, dry sample of the crystalline solid is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a heating block apparatus, such as a Mel-
Temp, alongside a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

General Protocol for Micro Boiling Point Determination (Thiele Tube Method):

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating
bath, such as a Thiele tube containing mineral oil, to ensure uniform heating.

e Heating: The apparatus is heated gradually. As the temperature rises, a stream of bubbles
will emerge from the open end of the inverted capillary tube.

o Observation: The heat is removed once a steady stream of bubbles is observed. The
temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical substance like 2-Aminobutanenitrile.
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Workflow for Physical Property Determination
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Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Aminobutanenitrile (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582908#physical-properties-of-2-
aminobutanenitrile-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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